Cas no 1176018-48-6 (1-(2-Cyanoethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Cyanoethyl)piperidine-4-carboxylic acid
• CAS No: 1176018-48-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5292116
• Update Time: 2026-03-10

1-(2-Cyanoethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanoethyl)piperidine-4-carboxylic acid
• 1-(2-cyanoethyl)piperidine-4-carboxylicacid
• 4-Piperidinecarboxylic acid, 1-(2-cyanoethyl)-
• 1-(2-Cyanoethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c10-4-1-5-11-6-2-8(3-7-11)9(12)13/h8H,1-3,5-7H2,(H,12,13)
• InChI Key： AGQGETBDMBPZLH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCC#N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: -2.3
• Topological Polar Surface Area: 64.3

Additional information on 1-(2-Cyanoethyl)piperidine-4-carboxylic acid

1-(2-Cyanoethyl)piperidine-4-carboxylic acid: A Comprehensive Overview

1-(2-Cyanoethyl)piperidine-4-carboxylic acid (CAS No. 1176018-48-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a piperidine ring and a cyanoethyl group, making it an intriguing molecule for both academic research and industrial applications.

The chemical structure of 1-(2-cyanoethyl)piperidine-4-carboxylic acid consists of a piperidine ring with a carboxylic acid group at the 4-position and a cyanoethyl substituent at the 1-position. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility in polar solvents and reactivity in various chemical reactions. These properties make it a valuable building block in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(2-cyanoethyl)piperidine-4-carboxylic acid has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with therapeutic properties. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of neuroprotective agents that could potentially treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique structure of 1-(2-cyanoethyl)piperidine-4-carboxylic acid allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery.

Furthermore, 1-(2-cyanoethyl)piperidine-4-carboxylic acid has been investigated for its biological activity. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 1-(2-cyanoethyl)piperidine-4-carboxylic acid and its derivatives could be developed into therapeutic agents for treating inflammatory conditions and oxidative stress-related disorders. The ability to modulate these biological processes makes this compound a valuable tool in both basic research and translational medicine.

In addition to its pharmaceutical applications, 1-(2-cyanoethyl)piperidine-4-carboxylic acid has found use in materials science. Its unique chemical structure allows it to be incorporated into polymers and other materials, enhancing their mechanical and thermal properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers using 1-(2-cyanoethyl)piperidine-4-carboxylic acid as a monomer. These polymers exhibit improved strength and flexibility, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

The synthesis of 1-(2-cyanoethyl)piperidine-4-carboxylic acid is well-documented in the literature. One common method involves the reaction of piperidine with bromoacetonitrile followed by carboxylation to introduce the carboxylic acid group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The ability to produce this compound in large quantities ensures its availability for various applications.

Recent advancements in analytical techniques have also contributed to our understanding of 1-(2-cyanoethyl)piperidine-4-carboxylic acid. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize this compound with high precision. These techniques provide detailed information about the molecular structure and purity of 1-(2-cyanoethyl)piperidine-4-carboxylic acid, which is crucial for ensuring its quality in both research and industrial settings.

The environmental impact of 1-(2-cyanoethyl)piperidine-4-carboxylic acid is another important consideration. Studies have shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, proper disposal methods should be followed to minimize any potential ecological impact. Researchers are also exploring ways to synthesize this compound using more sustainable methods, such as green chemistry approaches that reduce waste and energy consumption.

In conclusion, 1-(2-cyanoethyl)piperidine-4-carboxylic acid (CAS No. 1176018-48-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various fields is likely to grow even further.